Cas no 1337662-92-6 (2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol
• CAS No: 1337662-92-6
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5948637
• PubChem ID: 82622692
• Update Time: 2025-06-27

2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol
• Benzeneethanol, β-amino-2-bromo-4-methoxy-
• EN300-1895785
• 1337662-92-6

• Inchi： 1S/C9H12BrNO2/c1-13-6-2-3-7(8(10)4-6)9(11)5-12/h2-4,9,12H,5,11H2,1H3
• InChI Key： FLNZYFPVMJBELK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1Br)(N)CO

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Boiling Point: 379.3±42.0 °C(Predicted)
• pka: 12.37±0.10(Predicted)

Additional information on 2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol

Introduction to 2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol (CAS No. 1337662-92-6)

2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1337662-92-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense interest in the development of novel therapeutic agents. The structural features of this molecule, particularly its amino and bromo-methoxyphenyl substituents, contribute to its unique chemical and pharmacological properties.

The molecular structure of 2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol consists of an ethanol backbone substituted with a brominated methoxyphenyl group at the second carbon atom and an amino group at the same position. This arrangement imparts a high degree of steric hindrance and electronic richness, which are critical factors in determining its interaction with biological targets. The presence of both electron-donating and electron-withdrawing groups in its structure allows for versatile reactivity, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various pathological processes. 2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol has emerged as a promising candidate in this area due to its ability to modulate PPIs through competitive binding or allosteric mechanisms. Studies have demonstrated that compounds with similar structural motifs can disrupt aberrant protein-protein interactions involved in cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol is its potential application in the treatment of neurological disorders. Research has shown that modulating specific PPIs can lead to significant improvements in cognitive function and reduce neuroinflammation. The bromo-methoxyphenyl moiety in this compound is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets while minimizing off-target effects. This specificity is crucial for developing drugs with high efficacy and low toxicity.

The synthesis of 2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol involves multi-step organic reactions, including bromination, methylation, and amination processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aromatic ring system present in this molecule.

From a computational chemistry perspective, 2-amino-2-(2-bromo-4-methoxyphenyl)ethan-1-ol has been extensively studied using molecular modeling techniques. These studies have provided insights into its binding mode with target proteins and have helped predict potential drug-like properties such as solubility, permeability, and metabolic stability. Such information is invaluable for optimizing lead compounds into viable drug candidates.

The pharmacokinetic profile of 1337662-92-6 is another area of active investigation. Preclinical studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. These studies have revealed that the compound exhibits reasonable bioavailability and moderate metabolic clearance, suggesting its potential for therapeutic use. However, further optimization may be required to enhance its pharmacokinetic properties and extend its half-life.

In conclusion, 1337662 - 92 - 6 represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, 133766 - 92 - 6 is poised to play an important role in future drug discovery efforts.